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The landscape of energetic materials is continually evolving, driven by the dual requirements of

enhanced performance and improved safety. In the realm of melt-cast explosives, traditional

formulations based on 2,4,6-trinitrotoluene (TNT) are increasingly being re-evaluated against

newer alternatives. Among the most promising of these are formulations based on 2,4-
dinitroanisole (DNAN). This guide provides an objective comparison of the performance of

DNAN-based explosives and their traditional TNT-based counterparts, supported by

experimental data and detailed methodologies.

Executive Summary
DNAN-based explosives have emerged as viable, and in many respects superior, alternatives

to traditional TNT-based melt-cast formulations. While exhibiting slightly lower energy output in

some cases, DNAN-based compositions consistently demonstrate significantly reduced

sensitivity to impact, friction, and shock stimuli. This translates to a more favorable safety

profile for handling, transportation, and storage. Furthermore, DNAN's lower viscosity in its

molten state allows for higher solid loading of more powerful secondary explosives like HMX or

RDX, which can compensate for its lower intrinsic energy. These characteristics make DNAN-

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b092663?utm_src=pdf-interest
https://www.benchchem.com/product/b092663?utm_src=pdf-body
https://www.benchchem.com/product/b092663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


based explosives, such as IMX-101 and IMX-104, attractive replacements for TNT and

Composition B in a variety of applications.

Performance Data Comparison
The following tables summarize the key performance characteristics of select DNAN-based and

traditional melt-cast explosives.

Table 1: Comparison of Pure Melt-Cast Binders

Property DNAN TNT

Melting Point (°C) 94-95[1][2] 78-81[2]

Crystal Density (g/cm³) 1.34[1][2] 1.60[1][2]

Detonation Velocity (km/s) 5.6[3] 6.94[3]

Detonation Pressure (GPa) 7.02[3] 29[3]

Impact Sensitivity (cm) > 220[1][3] 170[1]

Friction Sensitivity (N) 170[3] 353[3]

Viscosity (mPa·s) 6.87[4][5] 9.05[4][5]

Table 2: Comparison of Formulations (DNAN-based vs. TNT-based)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA458880.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA458880.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA458880.pdf
https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA458880.pdf
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://digitalcollections.lrc.usuhs.edu/digital/api/collection/p16005coll10/id/123130/download
https://www.energetic-materials.org.cn/hnclen/article/abstract/CJEM2019170?st=article_issue
https://pure.bit.edu.cn/en/publications/dnan%E5%8F%8Atnt%E5%9F%BA%E7%86%94%E9%93%B8%E7%82%B8%E8%8D%AF%E7%BB%BC%E5%90%88%E6%80%A7%E8%83%BD%E6%AF%94%E8%BE%83/
https://www.energetic-materials.org.cn/hnclen/article/abstract/CJEM2019170?st=article_issue
https://pure.bit.edu.cn/en/publications/dnan%E5%8F%8Atnt%E5%9F%BA%E7%86%94%E9%93%B8%E7%82%B8%E8%8D%AF%E7%BB%BC%E5%90%88%E6%80%A7%E8%83%BD%E6%AF%94%E8%BE%83/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation
Detonation
Velocity
(m/s)

Detonation
Pressure
(GPa)

Impact
Sensitivity
(Drop
Height, cm)

Friction
Sensitivity

Shock
Sensitivity

DNAN/HMX

(20/80)
8336[4][5] 31.03[4][5] - -

Failed to

achieve

complete

detonation

within 12 mm

at 4.51

GPa[4]

TNT/HMX

(25/75)
8452[4][5] 31.44[4][5] - -

Achieved

complete

detonation

within 8-12

mm at 4.51

GPa[4]

IMX-101

(DNAN-

based)

Equivalent to

TNT[6]
-

Extremely

insensitive[6]

Extremely

insensitive[6]

Less

sensitive than

TNT and

Comp B[6]

IMX-104

(DNAN-

based)

Equivalent to

Comp B[7]
-

Did not react

in 10/100

trials at

100cm[8]

Low hazard

sensitivity[7]

Much lower

shock

sensitivity

than Comp

B[9]

Composition

B (RDX/TNT)
- -

"Go" at 33.9

cm[10]
-

More

sensitive than

IMX-104[11]

Experimental Protocols
The data presented in this guide are derived from a range of standardized experimental tests

designed to characterize the performance and safety of energetic materials. Below are detailed
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methodologies for some of the key experiments.

Detonation Velocity Measurement
The rate at which a detonation wave propagates through an explosive is a critical performance

metric.[12]

Objective: To determine the velocity of the detonation wave in a given explosive.

Methodology (Electrical Probe Method):

A cylindrical charge of the explosive material is prepared to a specific diameter and

density.

Ionization probes or fiber optic sensors are inserted into the explosive charge at precisely

measured intervals along its length.[13][14]

The explosive is initiated at one end.

As the detonation front passes each probe, it generates an electrical signal or disrupts the

light signal.

A high-speed oscilloscope or a dedicated velocity of detonation (VOD) recorder measures

the time intervals between the signals from consecutive probes.[12][15]

The detonation velocity is calculated by dividing the known distance between the probes

by the measured time interval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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